Cas no 62649-29-0 (1H-Pyrazol-5-amine, 1-(4-chlorophenyl)-4-phenyl-3-(trifluoromethyl)-)

1H-Pyrazol-5-amine, 1-(4-chlorophenyl)-4-phenyl-3-(trifluoromethyl)- structure
62649-29-0 structure
Product Name:1H-Pyrazol-5-amine, 1-(4-chlorophenyl)-4-phenyl-3-(trifluoromethyl)-
CAS No:62649-29-0
MF:C16H11ClF3N3
MW:337.726852655411
CID:436474
PubChem ID:71384169
Update Time:2025-04-19

1H-Pyrazol-5-amine, 1-(4-chlorophenyl)-4-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-5-amine, 1-(4-chlorophenyl)-4-phenyl-3-(trifluoromethyl)-
    • 2-(4-chlorophenyl)-4-phenyl-5-(trifluoromethyl)pyrazol-3-amine
    • 62649-29-0
    • DTXSID60806444
    • 1-(4-Chlorophenyl)-4-phenyl-3-(trifluoromethyl)-1H-pyrazol-5-amine
    • Inchi: 1S/C16H11ClF3N3/c17-11-6-8-12(9-7-11)23-15(21)13(10-4-2-1-3-5-10)14(22-23)16(18,19)20/h1-9H,21H2
    • InChI Key: WLCANRNLKBQIFB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C(=C(C2C=CC=CC=2)C(C(F)(F)F)=N1)N

Computed Properties

  • Exact Mass: 337.05953
  • Monoisotopic Mass: 337.0593595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • PSA: 43.84
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